Cas no 13980-77-3 (1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol)
13980-77-3 structure
Product Name:1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
CAS No:13980-77-3
MF:C8H8N4S
MW:192.240919113159
MDL:MFCD00498983
CID:218637
PubChem ID:963036
Update Time:2025-04-19
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol Chemical and Physical Properties
Names and Identifiers
-
- 5H-Tetrazole-5-thione,1,2-dihydro-1-(4-methylphenyl)-
- 1-(4-methylphenyl)-2H-tetrazole-5-thione
- 1-P-TOLYL-1H-TETRAZOLE-5-THIOL
- 1-(4-methylphenyl)tetrazole-5-thiol
- 1-(4-tolyl)-1H-tetrazole-5-thiol
- 1-p-tolyl-1,4-dihydro-tetrazole-5-thione
- 4'-methylphenyl-1H-tetrazol-5-thiol
- 5-Mercapto-1-<p-tolyl>-tetrazol
- 13980-77-3
- 5H-Tetrazole-5-thione, 1,2-dihydro-1-(4-methylphenyl)-
- 1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol
- Z56836977
- AKOS000116393
- MFCD00498983
- CS-0219174
- EN300-03312
- 1H-Tetrazole-5-thiol, 1-(4-methylphenyl)-
- DTXSID00359429
- SCHEMBL6264097
- AKOS000347993
- SY132604
- CHEMBL389913
- 1-(4-methylphenyl)-1H-tetrazole-5-thiol
- 1-(p-tolyl)tetrazole-5-thiol
- 1-(p-Tolyl)-1H-tetrazole-5-thiol
- 1-(4-methylphenyl)-2,5-dihydro-1H-1,2,3,4-tetrazole-5-thione
-
- MDL： MFCD00498983
- Inchi： 1S/C8H8N4S/c1-6-2-4-7(5-3-6)12-8(13)9-10-11-12/h2-5H,1H3,(H,9,11,13)
- InChI Key： VBCMZLIIYLERKB-UHFFFAOYSA-N
- SMILES： S=C1N=NNN1C1C=CC(C)=CC=1
Computed Properties
- Exact Mass: 192.04700
- Monoisotopic Mass: 192.046967
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.2
- Topological Polar Surface Area: 72.1
Experimental Properties
- Density: 1.4
- Boiling Point: 278.1°Cat760mmHg
- Flash Point: 122°C
- Refractive Index: 1.727
- PSA: 82.40000
- LogP: 1.25940
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol Customs Data
- HS CODE：2933990090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M354748-50mg |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M354748-100mg |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | M354748-500mg |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 500mg |
$ 320.00 | 2022-06-03 | ||
| Enamine | EN300-25082-1.0g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 1.0g |
$0.0 | 2023-02-14 | |
| Enamine | EN300-34048-0.1g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 0.1g |
$62.0 | 2023-02-13 | |
| Enamine | EN300-34048-0.25g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 0.25g |
$88.0 | 2023-02-13 | |
| Enamine | EN300-34048-0.5g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 0.5g |
$164.0 | 2023-02-13 | |
| Enamine | EN300-34048-1.0g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 1.0g |
$241.0 | 2023-02-13 | |
| Enamine | EN300-34048-2.5g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 2.5g |
$473.0 | 2023-02-13 | |
| Enamine | EN300-34048-5.0g |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol |
13980-77-3 | 98% | 5.0g |
$701.0 | 2023-02-13 |
1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
13980-77-3 (1-(4-methylphenyl)-1H-1,2,3,4-tetrazole-5-thiol) Related Products
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